![molecular formula C14H10BrNO2S2 B6223811 3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile CAS No. 1976765-66-8](/img/no-structure.png)
3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile
Overview
Description
3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile, also known as BMSB, is an organic compound belonging to the class of sulfanylbenzonitriles. It is a reactive chemical that has a wide range of applications in the scientific research field due to its unique properties.
Mechanism of Action
The mechanism of action of 3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile is not fully understood. However, it is believed that the compound binds to proteins and other molecules in the cell and modifies their structure and function. This allows 3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile to act as a catalyst in various biochemical reactions, such as the synthesis of polymers and dyes.
Biochemical and Physiological Effects
3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile has been shown to have various biochemical and physiological effects. It has been found to have a strong antioxidant effect, which can help protect cells from oxidative damage. Additionally, it has been shown to have a positive effect on the immune system, which can help protect against infections and other diseases. Moreover, 3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile has been found to have anti-inflammatory and anti-cancer effects, and it has been used in the treatment of various types of cancer.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile in lab experiments is its high reactivity, which allows it to be used in a wide range of reactions. Additionally, it is relatively inexpensive and can be prepared in large quantities. However, there are some limitations to using 3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile in lab experiments, such as its instability in the presence of air and light, and its reactivity with other compounds.
Future Directions
For research include exploring its use in drug delivery, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. Additionally, further research could be conducted on its biochemical and physiological effects, as well as its potential applications in the treatment of various diseases.
Synthesis Methods
The most common method for synthesizing 3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile is through the reaction of 4-methanesulfonylphenylsulfanylbenzene with bromine. The reaction is carried out in an inert atmosphere and the resulting product is purified by recrystallization. This method has been used in many research studies and has been proven to be an efficient and reliable synthesis method for 3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile.
Scientific Research Applications
3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile has been widely used in scientific research due to its unique properties. It is used as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. Additionally, it has been used in the synthesis of various compounds such as polymers and dyes. Moreover, it has been used to study the properties of organic compounds, as well as to study the structure and function of proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile involves the introduction of a bromine atom and a methanesulfonyl group onto a benzonitrile ring, followed by the introduction of a phenylsulfanyl group at the para position of the methanesulfonyl group.", "Starting Materials": [ "4-methanesulfonylbenzonitrile", "bromine", "sodium iodide", "copper(I) iodide", "phenylsulfanyl chloride", "potassium carbonate", "acetonitrile", "dimethylformamide", "triethylamine", "diethyl ether" ], "Reaction": [ "Step 1: Bromination of 4-methanesulfonylbenzonitrile with bromine and sodium iodide in acetonitrile to yield 3-bromo-4-methanesulfonylbenzonitrile.", "Step 2: Conversion of 3-bromo-4-methanesulfonylbenzonitrile to 3-bromo-4-methanesulfonylbenzyl copper intermediate using copper(I) iodide and triethylamine in dimethylformamide.", "Step 3: Reaction of 3-bromo-4-methanesulfonylbenzyl copper intermediate with phenylsulfanyl chloride in dimethylformamide to yield 3-bromo-4-methanesulfonyl-5-phenylsulfanylbenzyl copper intermediate.", "Step 4: Treatment of 3-bromo-4-methanesulfonyl-5-phenylsulfanylbenzyl copper intermediate with potassium carbonate in diethyl ether to yield 3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile." ] } | |
CAS RN |
1976765-66-8 |
Product Name |
3-bromo-5-[(4-methanesulfonylphenyl)sulfanyl]benzonitrile |
Molecular Formula |
C14H10BrNO2S2 |
Molecular Weight |
368.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
